

intracellular esterification of ciclesonide active metabolite

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *CIC-AP;Ciclesonide active principle*

Cat. No.: *B14787820*

[Get Quote](#)

An In-Depth Technical Guide to the Intracellular Esterification of the Ciclesonide Active Metabolite: Mechanisms, Methodologies, and Pharmacological Significance

Abstract

Ciclesonide represents a significant advancement in inhaled corticosteroid (ICS) therapy, primarily due to its unique intracellular activation and metabolic pathway. Administered as an inactive prodrug, ciclesonide is converted to its pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC), within the target airway epithelial cells. A subsequent, pivotal metabolic step is the reversible esterification of des-CIC with endogenous fatty acids. This process forms highly lipophilic conjugates that create an intracellular depot, prolonging the local anti-inflammatory activity and enabling a once-daily dosing regimen. This guide provides a comprehensive technical overview of this mechanism, from the fundamental enzymatic reactions to the advanced bioanalytical methodologies required for its study. It is designed for researchers, scientists, and drug development professionals seeking to understand and investigate the unique pharmacokinetic and pharmacodynamic properties of ciclesonide.


Part 1: Foundational Principles of Ciclesonide's Intracellular Metabolism

The Prodrug Strategy: Targeting Anti-inflammatory Action

Ciclesonide is a new-generation, non-halogenated ICS designed for the treatment of persistent asthma and allergic rhinitis.[1][2][3] Unlike conventional ICS that are administered in their active form, ciclesonide is a prodrug with a low affinity for the glucocorticoid receptor—approximately 100 times lower than its active metabolite.[4][5] This design minimizes local side effects in the oropharynx and systemic effects, as the conversion to the active form occurs predominantly within the target cells of the upper and lower airways.[1][4]

Bioactivation: The Hydrolysis of Ciclesonide to Desisobutyryl-Ciclesonide (des-CIC)

Upon deposition in the lungs, ciclesonide rapidly undergoes hydrolysis by intracellular esterases.[4][6] This enzymatic action cleaves the isobutyryl ester at the C21 position, releasing the pharmacologically active metabolite, desisobutyryl-ciclesonide (des-CIC).[5] Studies utilizing specific enzyme inhibitors have identified that this conversion is primarily mediated by carboxylesterases and, to a lesser extent, cholinesterases within the cytosol of lung and bronchial epithelial cells.[1][2][7][8] The activation is efficient, with a substantial portion of ciclesonide being converted to des-CIC shortly after inhalation.[4]



[Click to download full resolution via product page](#)

Caption: Ciclesonide is hydrolyzed by intracellular esterases to its active metabolite, des-CIC.

The Core Mechanism: Reversible Fatty Acid Conjugation


The therapeutic longevity of ciclesonide is rooted in the subsequent metabolism of des-CIC.

The free hydroxyl group at the C21 position of des-CIC is a substrate for esterification with endogenous fatty acids, primarily oleic acid and to a lesser extent, palmitic acid.[4][9][10]

This reaction forms highly lipophilic des-CIC fatty acid conjugates (e.g., des-CIC oleate) which are pharmacologically inactive.[4][11] These conjugates effectively create an intracellular reservoir of the drug.[12] Due to their high lipophilicity, these conjugates are retained within the cell membranes, protected from metabolic inactivation and clearance.[1][10] The ester bond is reversible, and as intracellular concentrations of free des-CIC decrease, the conjugates are slowly hydrolyzed back to the active metabolite, thus maintaining a sustained anti-inflammatory effect.[1][11][13] This depot effect is a key differentiator from other ICS like fluticasone

propionate, which lacks the necessary C21-hydroxyl group for esterification and is not metabolized in lung tissue.[4][14]

While the specific enzymes catalyzing this conjugation in human lung tissue have not been definitively identified, the mechanism is presumed to follow standard lipid biochemistry pathways. This involves the activation of fatty acids to their coenzyme A (CoA) esters by acyl-CoA synthetases, followed by the transfer of the fatty acyl group to des-CIC, a reaction likely catalyzed by an acyltransferase.[15][16][17][18]



[Click to download full resolution via product page](#)

Caption: The reversible cycle of des-CIC esterification creates an intracellular drug depot.

Part 2: Methodologies for Studying Ciclesonide Metabolism

In Vitro Models: Recreating the Cellular Environment

Investigating the intracellular metabolism of ciclesonide requires robust in vitro systems that accurately reflect the enzymatic machinery of the human airways.

- **Precision-Cut Lung Slices (PCLS):** PCLS are considered a high-fidelity model as they retain the complex three-dimensional architecture and cellular diversity of the native lung tissue. They have been instrumental in demonstrating the conversion of ciclesonide to des-CIC and the subsequent formation of fatty acid conjugates in a physiologically relevant context.[\[1\]](#)[\[9\]](#)
- **Human Alveolar Epithelial Cells (A549):** The A549 cell line, derived from human alveolar type II epithelial cells, provides a scalable and reproducible model. These cells have been shown to effectively take up ciclesonide, activate it to des-CIC, and form fatty acid conjugates, making them suitable for mechanistic studies and screening.[\[1\]](#)[\[7\]](#)[\[14\]](#)
- **Primary Human Bronchial/Nasal Epithelial Cells (NHBE/HNEC):** As the primary target cells for inhaled drugs, these cultures offer a more authentic representation of the airway epithelium than cell lines. Studies with NHBE and HNEC have confirmed that the metabolic pathway, including the role of carboxylesterases and cholinesterases, is consistent across the upper and lower airways.[\[1\]](#)[\[2\]](#)[\[7\]](#)

Experimental Protocol: In Vitro Ciclesonide Metabolism Assay in A549 Cells

This protocol outlines a self-validating system to quantify the uptake, activation, and esterification of ciclesonide.

1. Cell Culture and Seeding:

- Culture A549 cells in F-12K Medium supplemented with 10% Fetal Bovine Serum and 1% Penicillin-Streptomycin at 37°C, 5% CO₂.
- Seed 1 x 10⁶ cells per well in 6-well plates and allow them to adhere and grow to ~90% confluency.

2. Incubation with Ciclesonide:

- Prepare a 20 µM stock solution of ciclesonide in a suitable vehicle (e.g., DMSO).
- Aspirate the culture medium from the cells and wash twice with pre-warmed phosphate-buffered saline (PBS).
- Add 2 mL of serum-free medium containing 2 x 10⁻⁸ M ciclesonide to each well.
- **Causality Check:** A vehicle-only control well must be included to account for any analytical interference from the cell matrix or vehicle.

- Incubate for a defined period (e.g., 1 hour) to allow for drug uptake and initial metabolism.

3. Chase Period and Sample Collection:

- After incubation, aspirate the drug-containing medium.
- Wash the cells three times with ice-cold PBS to remove extracellular drug and halt metabolic activity.
- Add 2 mL of fresh, drug-free medium to each well.
- Collect samples at multiple time points (e.g., 3, 6, and 24 hours) to track the metabolic cascade.
- At each time point, aspirate the medium, wash cells with ice-cold PBS, and then lyse the cells directly in the well using 500 µL of a lysis buffer (e.g., 70% methanol in water).
- Scrape the wells to ensure complete cell collection and transfer the lysate to a microcentrifuge tube.

4. Sample Processing:

- Add an internal standard (e.g., a deuterated analog or a structurally similar compound like mifepristone) to each lysate sample for accurate quantification.[\[19\]](#)[\[20\]](#)
- Vortex vigorously and centrifuge at high speed (e.g., 14,000 x g for 10 minutes) to pellet cell debris.
- Transfer the supernatant to a new tube for LC-MS/MS analysis.
- Self-Validation: A quality control (QC) sample, prepared by spiking a known concentration of ciclesonide, des-CIC, and des-CIC oleate into a blank cell lysate, must be processed alongside the experimental samples to validate the extraction efficiency and analytical accuracy.

```
A[label="1. Seed A549 Cells"]; B[label="2. Incubate with\nCiclesonide (1 hr)"]; C [label="3. Wash & Add\nDrug-Free Medium"]; D [label="4. Collect Lysates at\n3, 6, 24 hr Time Points"]; E [label="5. Add Internal Standard\n& Centrifuge"]; F [label="6. Analyze Supernatant\nby LC-MS/MS"];
```

```
A -> B -> C -> D -> E -> F; }
```

Caption: Experimental workflow for studying ciclesonide metabolism in A549 cells.

Bioanalytical Techniques: Quantification of Metabolites

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for accurately quantifying ciclesonide, des-CIC, and its fatty acid conjugates in complex biological matrices.[\[4\]](#)[\[19\]](#) The technique offers exceptional sensitivity and selectivity.

- **Principle:** The method first separates the compounds based on their physicochemical properties using high-performance liquid chromatography (HPLC). The separated compounds are then ionized (e.g., using atmospheric pressure chemical ionization - APCI) and detected by a mass spectrometer, which measures the mass-to-charge ratio of the parent ion and its specific fragment ions, ensuring confident identification and quantification. [\[19\]](#)[\[20\]](#)
- **Sample Preparation:** Effective extraction is critical. Liquid-liquid extraction (e.g., with methyl tert-butyl ether) or solid-phase extraction (SPE) is commonly used to remove interfering substances from plasma, cell lysates, or tissue homogenates and concentrate the analytes. [\[19\]](#)[\[21\]](#)

Table 1: Typical LC-MS/MS Method Parameters for Ciclesonide Metabolite Analysis

Parameter	Description
Technique	High-Performance Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) [4]
Ionization Mode	Positive Atmospheric Pressure Chemical Ionization (APCI) [19] [20]
Detection	Selective Reaction Monitoring (SRM) [19] [20]
Lower Limit of Quantitation (LLOQ)	As low as 10 pg/mL for both ciclesonide and des-CIC in human plasma. [19] [20]
Linearity Range	10 to 10,000 pg/mL for both analytes. [19]

| Internal Standard | Mifepristone or deuterated analogs.[\[19\]](#)[\[22\]](#) |

Part 3: Pharmacological Implications and Data

Interpretation

In Vivo Pharmacokinetic Profile

Studies in patients undergoing lung surgery who inhaled a single dose of ciclesonide have provided direct in vivo evidence of this metabolic pathway in humans.^[4] Analysis of resected lung tissue confirmed the rapid hydrolysis of ciclesonide to des-CIC and the subsequent formation of des-CIC oleate and des-CIC palmitate.^[4]

Table 2: Molar Concentrations of Ciclesonide and Metabolites in Human Peripheral Lung Tissue Over Time


Time Post-Inhalation (hours)	Ciclesonide (pmol/g)	des-CIC (pmol/g)	des-CIC oleate (pmol/g)
~2-4	10.9	30.2	~5
~4.5-8	< LLOQ	~10	~15
~14-24	< LLOQ	< LLOQ	~10

(Data adapted from human in vivo studies. Values are approximate representations to illustrate trends.)^[4]

The data clearly show that shortly after inhalation, the active metabolite des-CIC is the predominant species.^[4] However, after 8 hours, the fatty acid conjugate des-CIC oleate becomes the main metabolite detected, demonstrating the shift towards the intracellular depot.^[4]

The Depot Effect and Prolonged Therapeutic Action

The reversible esterification process is critical for prolonging the drug's therapeutic window. While the parent compound and the free active metabolite are cleared relatively quickly from the tissue, the fatty acid conjugates serve as a slow-release pool.^{[4][10]} This ensures that therapeutically relevant concentrations of active des-CIC are maintained at the site of inflammation for up to 24 hours, which provides the pharmacological rationale for a once-daily dosing schedule.^{[4][7][21]}



[Click to download full resolution via product page](#)

Caption: Idealized concentration-time profile in lung tissue post-ciclesonide inhalation.

Part 4: Conclusion and Future Directions

The intracellular esterification of des-ciclesonide is a sophisticated metabolic process that confers unique and clinically advantageous properties to ciclesonide. The formation of a reversible, lipophilic fatty acid conjugate depot within target airway cells prolongs the local anti-inflammatory activity, supporting its efficacy as a once-daily therapy with an improved safety profile. The study of this pathway relies on a combination of advanced in vitro cell models and highly sensitive LC-MS/MS bioanalytical techniques.

Future research should focus on the definitive identification of the specific acyltransferase enzymes responsible for the conjugation of des-CIC in human lung tissue. A deeper understanding of these enzymes could provide insights into inter-individual variability in drug response and potentially open new avenues for the design of next-generation inhaled therapeutics with tailored intracellular retention properties.

References

- Mutch, E., Nave, R., McCracken, N., Zech, K., & Williams, F. M. (2010). Deposition and metabolism of inhaled ciclesonide in the human lung. *European Respiratory Journal*, 35(1), 136-143. [\[Link\]](#)
- Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. *Journal of Asthma and Allergy*, 1, 11-18. [\[Link\]](#)
- Nave, R., Meyer, W., Fuhst, R., & Zech, K. (2005). Formation of fatty acid conjugates of ciclesonide active metabolite in the rat lung after 4-week inhalation of ciclesonide. *Pulmonary Pharmacology & Therapeutics*, 18(6), 390-396. [\[Link\]](#)
- Sato, K., Asako, M., Miyake, M., Irie, T., & Miyamoto, T. (2007). Uptake and metabolism of ciclesonide and retention of desisobutyryl-ciclesonide for up to 24 hours in rabbit nasal mucosa. *American Journal of Rhinology*, 21(3), 346-351. [\[Link\]](#)
- Nonaka, H., Kida, H., Nave, R., & Miyamoto, T. (2007). Ciclesonide uptake and metabolism in human alveolar type II epithelial cells (A549). *Pulmonary Pharmacology & Therapeutics*, 20(5), 559-565. [\[Link\]](#)
- Nave, R., Bethke, T. D., & Zech, K. (2006). Pharmacokinetic disposition of inhaled ciclesonide and its metabolite desisobutyryl-ciclesonide in healthy subjects and patients with asthma are similar. *Clinical Pharmacokinetics*, 45(1), 77-87. [\[Link\]](#)
- Geyer, H., Mareck, U., & Schänzer, W. (2006). Ciclesonide (Alvesco®) – a new glucocorticosteroid for inhalative treatment. In W. Schänzer, H. Geyer, A. Gotzmann, & U. Mareck (Eds.), *Recent Advances in Doping Analysis* (14). Sport und Buch Strauß. [\[Link\]](#)
- Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. Dove Medical Press. [\[Link\]](#)
- U.S. Food and Drug Administration. (2011). *Clinical Pharmacology and Biopharmaceutics Review(s) - Zetonna (ciclesonide) Nasal Aerosol*. [\[Link\]](#)
- Nave, R., Fisher, R., & Zech, K. (2006). In Vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices. *Biopharmaceutics & Drug Disposition*, 27(4), 197-207. [\[Link\]](#)

- Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. *Journal of Asthma and Allergy*, 1, 11-18. [\[Link\]](#)
- Kaliner, M. A. (2009). Ciclesonide: A safe and effective inhaled corticosteroid for the treatment of asthma. *Therapeutics and Clinical Risk Management*, 5, 143-152. [\[Link\]](#)
- Rohatagi, S., Arya, V., Zech, K., & Nave, R. (2003). Pharmacokinetics of [14C]Ciclesonide After Oral and Intravenous Administration to Healthy Subjects. *Clinical Pharmacokinetics*, 42(10), 917-926. [\[Link\]](#)
- Derendorf, H., Nave, R., Drollmann, A., Cerasoli, F., & Wurst, W. (2009). Pharmacokinetics of ciclesonide and desisobutyryl ciclesonide after administration via aqueous nasal spray or hydrofluoroalkane nasal aerosol compared with orally inhaled ciclesonide. *Current Medical Research and Opinion*, 25(12), 2943-2952. [\[Link\]](#)
- Zhong, D., Geng, P., Chen, X., Li, X., & Hang, T. (2011). Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: application to pharmacokinetic study in healthy Chinese volunteers. *Journal of Pharmaceutical and Biomedical Analysis*, 55(1), 169-175. [\[Link\]](#)
- Zhong, D., Geng, P., Chen, X., Li, X., & Hang, T. (2011). Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: Application to pharmacokinetic study in healthy Chinese volunteers. *ResearchGate*. [\[Link\]](#)
- Berger, W. E. (2007). Ciclesonide in persistent asthma: the evidence of its therapeutic value. *Core Evidence*, 2(2), 115-126. [\[Link\]](#)
- Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. *Taylor & Francis Online*. [\[Link\]](#)
- Zhong, D., Geng, P., Chen, X., Li, X., & Hang, T. (2011). Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: Application to pharmacokinetic study in healthy Chinese volunteers. *Journal of Pharmaceutical and Biomedical Analysis*. [\[Link\]](#)

- Uchiyama, N., Shiota, Y., & Goda, Y. (2021). A simple and rapid method to simultaneously analyze ciclesonide and its impurities in a ciclesonide metered-dose inhaler using on-line supercritical fluid extraction/supercritical fluid chromatography/quadrupole time-of-flight mass spectrometry. *Journal of Pharmaceutical and Biomedical Analysis*, 204, 114253. [[Link](#)]
- Nave, R., & McCracken, N. (2008). Metabolism of ciclesonide in the upper and lower airways: review of available data. PubMed. [[Link](#)]
- Sato, K., Asako, M., Miyake, M., Irie, T., & Miyamoto, T. (2007). Bioactivation of ciclesonide to the active metabolite, desisobutyryl-ciclesonide (des-CIC), and formation of fatty acid esters of des-CIC. ResearchGate. [[Link](#)]
- Mutch, E., Blain, P. G., Williams, F. M., & Le-Maitre, T. (2007). The role of esterases in the metabolism of ciclesonide to desisobutyryl-ciclesonide in human tissue. ResearchGate. [[Link](#)]
- Kaliner, M. A. (2009). Ciclesonide: a safe and effective inhaled corticosteroid for the treatment of asthma. *Therapeutics and Clinical Risk Management*, 5, 143-152. [[Link](#)]
- Nonaka, H., Kida, H., Nave, R., & Miyamoto, T. (2007). Ciclesonide uptake and metabolism in human alveolar type II epithelial cells (A549). *Pulmonary Pharmacology & Therapeutics*, 20(5), 559-565. [[Link](#)]
- Abdel-Mottaleb, M. M. A., El-Gogary, R. I., & El-Nabarawi, M. A. (2021). Enhanced alveolar pulmonary deposition of nebulized ciclesonide for attenuating airways inflammations: a strategy to overcome metered dose inhaler drawbacks. *Pharmaceutical Development and Technology*, 26(4), 450-462. [[Link](#)]
- Faergeman, N. J., & Knudsen, J. (1997). Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling. *The Biochemical journal*, 323 (Pt 1), 1–12. [[Link](#)]
- Brocker, C., Carpenter, C., & Neess, D. (2010). Structure, function, and lipid sensing activity in the thioesterase superfamily. Portland Press. [[Link](#)]
- Sato, K., Asako, M., Miyake, M., Irie, T., & Miyamoto, T. (2007). Uptake and metabolism of ciclesonide and retention of desisobutyryl-ciclesonide for up to 24 hours in rabbit nasal

mucosa. American Journal of Rhinology, 21(3), 346-351. [[Link](#)]

- Wikipedia. (n.d.). Acyl-CoA synthetase. [[Link](#)]
- Science.gov. (n.d.). active metabolite desisobutyryl-ciclesonide: Topics by Science.gov. [[Link](#)]
- Lexmüller, K., Brattsand, R., & Edsbäcker, S. (2007). Differences in Endogenous Esterification and Retention in the Rat Trachea between Budesonide and Ciclesonide Active Metabolite. Semantic Scholar. [[Link](#)]
- Wikipedia. (n.d.). Fatty acyl-CoA esters. [[Link](#)]
- Nave, R., Hummel, R.-P., & Wohlsen, A. (2004). The active metabolite of ciclesonide, desisobutyryl-ciclesonide, forms highly lipophilic fatty acid conjugates in precision-cut rat lung slices. ResearchGate. [[Link](#)]
- Edsbäcker, S., & Thorsson, L. (2008). Evidence of the in vivo esterification of budesonide in human airways. British Journal of Clinical Pharmacology, 66(1), 27-35. [[Link](#)]
- DiRusso, C. C., & Black, P. N. (2002). Functional role of fatty acyl-coenzyme A synthetase in the transmembrane movement and activation of exogenous long-chain fatty acids. Amino acid residues within the ATP/AMP signature motif of Escherichia coli FadD are required for enzyme activity and fatty acid transport. The Journal of Biological Chemistry, 277(33), 30043-30052. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Metabolism of ciclesonide in the upper and lower airways: review of available data - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. dovepress.com [dovepress.com]
- 3. tandfonline.com [tandfonline.com]

- [4. publications.ersnet.org](https://publications.ersnet.org) [publications.ersnet.org]
- [5. dshs-koeln.de](https://dshs-koeln.de) [dshs-koeln.de]
- [6. researchgate.net](https://researchgate.net) [researchgate.net]
- 7. Metabolism of ciclesonide in the upper and lower airways: review of available data - PubMed [pubmed.ncbi.nlm.nih.gov]
- [8. researchgate.net](https://researchgate.net) [researchgate.net]
- 9. In Vitro metabolism of ciclesonide in human lung and liver precision-cut tissue slices - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. Ciclesonide uptake and metabolism in human alveolar type II epithelial cells (A549) - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Ciclesonide: a safe and effective inhaled corticosteroid for the treatment of asthma - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Ciclesonide in persistent asthma: the evidence of its therapeutic value - PMC [pmc.ncbi.nlm.nih.gov]
- [13. dovepress.com](https://dovepress.com) [dovepress.com]
- 14. Ciclesonide uptake and metabolism in human alveolar type II epithelial cells (A549) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Acyl-CoA synthetase - Wikipedia [en.wikipedia.org]
- 17. Fatty acyl-CoA esters - Wikipedia [en.wikipedia.org]
- 18. Functional role of fatty acyl-coenzyme A synthetase in the transmembrane movement and activation of exogenous long-chain fatty acids. Amino acid residues within the ATP/AMP signature motif of Escherichia coli FadD are required for enzyme activity and fatty acid transport - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Simultaneous determination of ciclesonide and its active metabolite desisobutyryl-ciclesonide in human plasma by LC-APCI-MS/MS: application to pharmacokinetic study in healthy Chinese volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
- [20. ovid.com](https://ovid.com) [ovid.com]
- 21. Formation of fatty acid conjugates of ciclesonide active metabolite in the rat lung after 4-week inhalation of ciclesonide - PubMed [pubmed.ncbi.nlm.nih.gov]
- [22. researchgate.net](https://researchgate.net) [researchgate.net]

- To cite this document: BenchChem. [intracellular esterification of ciclesonide active metabolite]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b14787820/docs#intracellular-esterification-of-ciclesonide-active-metabolite\]](https://www.benchchem.com/product/b14787820/docs#intracellular-esterification-of-ciclesonide-active-metabolite)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)